BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the
Physicochemical Properties of Antioxidant 1520

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Methyl-4,6-
Compound Name:

bis[(octylthio)methyllphenol

Cat. No.: B010483

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antioxidant 1520, chemically known as 2-Methyl-4,6-bis(octylsulfanylmethyl)phenol, is a high-
performance, liquid phenolic antioxidant.[1][2] Its multifunctional nature, combining both
primary and secondary antioxidant functionalities, makes it a highly effective stabilizer in a wide
range of organic materials, particularly elastomers and plastics.[3][4] This technical guide
provides a comprehensive overview of the core physicochemical properties of Antioxidant
1520, detailed experimental methodologies for their determination, and a visualization of its
antioxidant mechanism.

Physicochemical Properties

The key physicochemical properties of Antioxidant 1520 are summarized in the tables below for

easy reference and comparison.

Table 1: Chemical Identification
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Property

Value

Chemical Name

2-Methyl-4,6-bis(octylsulfanylmethyl)phenol[1]

Synonyms

IRGANOX 1520, 4,6-Bis(octylthiomethyl)-o-
cresol[3][5]

CAS Number

110553-27-0[1]

Molecular Formula

C25H440S2[1]

Molecular Weight

424.75 g/mol [1]

Table 2: Physical and Chemical Properties

Property

Value

Appearance

White to pale yellow oily liquid or crystalline
solid.[6]

Melting Range

~12 — 20 °C[7][8]

Boiling Point

532.2445.0 °C (Predicted)[3]

Density

0.975-0.98 g/ml (at 20 °C)[5][S]

Vapor Pressure

1 Pa at 25°C; 2 E-5 Pa at 25°C[3][7]

Flash Point > 200 °CJ[7]
pKa 9.94+0.50 (Predicted)[3]
LogP 10 (at 20°C)[3]

Table 3: Solubility Data
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Solvent Solubility ( g/100 g solution at 20 °C)
Water < 0.01 (Insoluble)[6][7]

Acetone > 50 (Soluble)[6][7]

Chloroform > 50 (Slightly Soluble)[3][7]

Ethanol > 50 (Soluble)[6][7]

Ethyl Acetate > 50[7]

n-Hexane > 50[7]

Methanol > 50 (Slightly Soluble)[3][7]

Toluene > 50 (Soluble)[6][7]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of
Antioxidant 1520 are not publicly available from the manufacturer. However, the following are
generalized, standard methodologies that are typically employed for the characterization of
such chemical substances.

Melting Point Determination

The melting point of Antioxidant 1520 can be determined using a standard capillary melting
point apparatus.

Methodology:

o Asmall, finely ground sample of Antioxidant 1520 is packed into a capillary tube to a height
of 2-3 mm.

e The capillary tube is placed in a melting point apparatus with a calibrated thermometer or an
electronic temperature sensor.

e The sample is heated at a controlled rate (e.g., 1-2 °C per minute) as it approaches the
expected melting point.
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e The melting range is recorded from the temperature at which the first drop of liquid appears
to the temperature at which the entire sample becomes a clear liquid. For a substance like
Antioxidant 1520 with a low melting point, a cooled stage may be necessary for initial
observation.

Solubility Determination

The solubility of Antioxidant 1520 in various solvents is determined by the equilibrium
saturation method.

Methodology:

e An excess amount of Antioxidant 1520 is added to a known volume of the solvent in a sealed
container.

e The mixture is agitated (e.g., using a magnetic stirrer or shaker) at a constant temperature
(e.g., 20 °C) for a sufficient period to ensure equilibrium is reached (typically 24-48 hours).

» After agitation, the mixture is allowed to stand to let any undissolved solid settle.
» A known volume of the clear, saturated supernatant is carefully withdrawn.

e The solvent is evaporated from the withdrawn sample, and the mass of the dissolved
Antioxidant 1520 is determined gravimetrically.

e The solubility is then calculated and expressed as grams of solute per 100 grams of solvent.
For highly soluble substances, a simple visual method of adding solute to a known volume of
solvent until saturation is reached can provide a qualitative assessment.

Density Measurement

The density of liquid Antioxidant 1520 can be measured using a pycnometer or a digital density
meter.

Methodology (Pycnometer):

e The mass of a clean, dry pycnometer is accurately determined.
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e The pycnometer is filled with distilled water of a known temperature (e.g., 20 °C), and its
mass is measured to determine the volume of the pycnometer.

e The pycnometer is then emptied, dried, and filled with Antioxidant 1520 at the same
temperature.

e The mass of the pycnometer filled with the antioxidant is measured.

e The density is calculated by dividing the mass of the antioxidant by the volume of the
pycnometer.

Antioxidant Mechanism of Action

Antioxidant 1520 functions as a multifunctional antioxidant due to the presence of both a
sterically hindered phenolic group and thioether linkages. This dual functionality allows it to act
as both a primary and a secondary antioxidant.

e Primary Antioxidant (Radical Scavenging): The hindered phenolic hydroxyl group can donate
a hydrogen atom to reactive free radicals (Re or ROO¢), thereby neutralizing them and
terminating the auto-oxidation chain reaction. The steric hindrance provided by the adjacent
bulky groups enhances the stability of the resulting phenoxyl radical.

e Secondary Antioxidant (Hydroperoxide Decomposition): The thioether groups can
decompose hydroperoxides (ROOH), which are unstable intermediates in the oxidation
process, into non-radical, stable products. This prevents the hydroperoxides from breaking
down into more reactive radicals that could initiate further degradation.

The synergistic effect of these two mechanisms provides comprehensive protection against
thermo-oxidative degradation.[9]

Signaling Pathway and Experimental Workflow
Visualization
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Caption: Dual antioxidant mechanism of Antioxidant 1520.

Conclusion

Antioxidant 1520 is a versatile and highly effective stabilizer with a well-defined
physicochemical profile. Its liquid form and high solubility in common organic solvents facilitate
its incorporation into various polymer and elastomer systems. The synergistic primary and
secondary antioxidant mechanisms provide robust protection against thermo-oxidative
degradation, ensuring the longevity and performance of the materials in which it is used. This
guide provides essential technical data and foundational methodologies to support researchers
and professionals in the application and study of Antioxidant 1520.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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